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Compound of Interest

Compound Name: Thienyldecyl isothiocyanate

Cat. No.: B1662989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the safe handling and storage of

Thienyldecyl isothiocyanate. The following information is compiled from vendor-supplied data

and safety data sheets of analogous isothiocyanate compounds. Researchers should always

consult their institution's safety protocols and perform a thorough risk assessment before

handling this compound.

Frequently Asked Questions (FAQs)
Q1: What is Thienyldecyl isothiocyanate and what are its primary hazards?

A1: Thienyldecyl isothiocyanate is a chemical compound, often supplied as a clear liquid or a

solution in ethanol, with the formula C15H23NS2.[1][2] It is considered to be an analog of

thienylbutyl isothiocyanate and is noted for its chemopreventive potential.[1][3] Based on

available safety information, this compound is classified as hazardous. The primary hazards

are indicated by the GHS06 pictogram for toxicity and the GHS08 pictogram for health hazards,

with the signal word "Danger".[4]

Q2: What are the known health risks associated with Thienyldecyl isothiocyanate?

A2: Specific toxicological data for Thienyldecyl isothiocyanate is limited. However, based on

its hazard classification, it may cause skin irritation, eye irritation, and respiratory irritation.[4] It
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is also suspected of causing cancer and may cause allergy or asthma symptoms or breathing

difficulties if inhaled.[4] Due to its toxicity, it is crucial to avoid all direct contact.

Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: When working with Thienyldecyl isothiocyanate, a comprehensive suite of personal

protective equipment is mandatory. This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[6]

Body Protection: A lab coat or chemical-resistant apron.[7]

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of vapors. If a fume hood is not available or if there is a risk of exceeding exposure

limits, a NIOSH/MSHA approved respirator must be used.[6][8]

Q4: What are the proper storage conditions for Thienyldecyl isothiocyanate?

A4: To ensure the stability and safety of Thienyldecyl isothiocyanate, it should be stored in a

tightly closed container in a cool, dry, and well-ventilated area.[9] Recommended storage

temperatures from suppliers are 4°C or -20°C.[1][2][10] It should be stored away from

incompatible materials such as strong oxidizing agents, acids, and bases.[9]
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Issue Potential Cause Recommended Action

Visible degradation of the

compound (e.g., color change,

precipitation)

- Exposure to light, air, or

moisture.- Improper storage

temperature.

- Discontinue use of the

degraded compound.- Review

storage procedures to ensure

the compound is stored in a

tightly sealed container,

protected from light, and at the

recommended temperature.

Inconsistent experimental

results

- Compound degradation.-

Contamination.

- Use a fresh vial of the

compound for subsequent

experiments.- Ensure proper

handling techniques to prevent

cross-contamination.

Pungent or irritating odor

detected in the storage area

- Leaking container.-

Improperly sealed container.

- Immediately ventilate the

area.- Wearing appropriate

PPE, inspect the container for

leaks or damage.- If a leak is

confirmed, follow the spill

cleanup protocol.

Quantitative Data Summary
Property Value Source(s)

Molecular Formula C15H23NS2 [1]

Molecular Weight 281.48 g/mol [1]

Purity ≥95% [1][4]

Appearance
Clear Liquid / Solution in

ethanol
[1][2]

Storage Temperature 4°C or -20°C [1][2][10]

Boiling Point (Predicted) 399.5±15.0 °C [10]

Density (Predicted) 1.02±0.1 g/cm3 [10]
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Experimental Protocols
Spill Cleanup Protocol

This protocol outlines the steps for safely managing a small spill of Thienyldecyl
isothiocyanate in a laboratory setting.

Immediate Actions:

Alert personnel in the immediate area of the spill.

Evacuate the area if the spill is large or if there is a risk of significant vapor exposure.

Ensure the area is well-ventilated.

Personal Protective Equipment (PPE):

Don appropriate PPE before addressing the spill, including:

Chemical safety goggles and a face shield.

Chemical-resistant gloves (double-gloving is recommended).

A chemical-resistant apron or lab coat.

A NIOSH/MSHA approved respirator if vapors are present.

Containment:

For liquid spills, contain the spill using an inert absorbent material such as vermiculite,

sand, or a commercial chemical absorbent.[5]

Do not use combustible materials like paper towels to absorb the spill.

Cleanup:

Carefully collect the absorbent material using non-sparking tools and place it into a

labeled, sealable container for hazardous waste.[9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1662989?utm_src=pdf-body
https://www.benchchem.com/product/b1662989?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/52810.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=FSHAC15075~~PDF~~MTR~~AGHS~~EN~~2023-01-06%2006:11:01~~Methyl%20isothiocyanate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

Collect all cleaning materials in the same hazardous waste container.

Disposal:

Dispose of the hazardous waste according to your institution's and local environmental

regulations. Do not dispose of it down the drain.[9]

Reporting:

Report the spill to your laboratory supervisor and the institutional environmental health and

safety office.

Visual Guides

Initial Response Preparation Cleanup Procedure Final Steps

Spill Occurs Alert Personnel Evacuate Area (if necessary) Ensure Ventilation Don Appropriate PPE Contain Spill with Inert Absorbent Collect Waste into Labeled Container Decontaminate Spill Area Dispose of Hazardous Waste Report Spill

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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